Cas no 184681-88-7 (Glycine, N-[4-(3-pyridinyl)-6-(trifluoromethyl)-2-pyrimidinyl]-)

• Product Name: Glycine, N-[4-(3-pyridinyl)-6-(trifluoromethyl)-2-pyrimidinyl]-
• CAS No: 184681-88-7
• MF: C₁₂H₉F₃N₄O₂
• MW: 298.220672369003
• MDL: MFCD16614419
• CID: 3825149
• Update Time: 2025-05-23

Glycine, N-[4-(3-pyridinyl)-6-(trifluoromethyl)-2-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[4-(3-pyridinyl)-6-(trifluoromethyl)-2-pyrimidinyl]-

• MDL： MFCD16614419
• Inchi： 1S/C12H9F3N4O2/c13-12(14,15)9-4-8(7-2-1-3-16-5-7)18-11(19-9)17-6-10(20)21/h1-5H,6H2,(H,20,21)(H,17,18,19)
• InChI Key： OGWSMKJIPOXJPZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CNC1=NC(C(F)(F)F)=CC(C2=CC=CN=C2)=N1

Additional information on Glycine, N-[4-(3-pyridinyl)-6-(trifluoromethyl)-2-pyrimidinyl]-

Comprehensive Overview of Glycine, N-[4-(3-pyridinyl)-6-(trifluoromethyl)-2-pyrimidinyl]- (CAS No. 184681-88-7)

Glycine, N-[4-(3-pyridinyl)-6-(trifluoromethyl)-2-pyrimidinyl]- (CAS No. 184681-88-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrimidine and pyridine backbone, is often explored for its potential applications in drug discovery and crop protection. The presence of the trifluoromethyl group enhances its bioactivity, making it a subject of interest for researchers focusing on small molecule therapeutics and pesticide development.

In recent years, the demand for novel heterocyclic compounds like Glycine, N-[4-(3-pyridinyl)-6-(trifluoromethyl)-2-pyrimidinyl]- has surged due to their versatility in modulating biological pathways. Researchers are particularly intrigued by its potential role in enzyme inhibition and receptor binding, which are critical in treating diseases such as cancer and metabolic disorders. The compound's CAS No. 184681-88-7 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and agrochemical innovation.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for complex molecules like Glycine, N-[4-(3-pyridinyl)-6-(trifluoromethyl)-2-pyrimidinyl]-. With growing emphasis on green chemistry, researchers are investigating eco-friendly catalysts and solvent-free reactions to produce this compound efficiently. This aligns with global efforts to reduce the environmental footprint of chemical manufacturing, a topic highly searched in AI-driven research tools and scientific forums.

The structural features of Glycine, N-[4-(3-pyridinyl)-6-(trifluoromethyl)-2-pyrimidinyl]- also make it a candidate for computational drug design. Advances in machine learning and molecular docking have enabled scientists to predict its interactions with biological targets, accelerating the drug discovery process. This intersection of chemistry and artificial intelligence is a hot topic, with many users searching for ways to integrate these technologies into their workflows.

Another area of interest is the compound's potential in agrochemical applications. The trifluoromethyl group is known to enhance the efficacy of pesticides, and Glycine, N-[4-(3-pyridinyl)-6-(trifluoromethyl)-2-pyrimidinyl]- is being studied for its role in developing next-generation crop protection agents. This is particularly relevant given the increasing global focus on food security and sustainable agriculture, topics that dominate search queries in agricultural science.

In summary, Glycine, N-[4-(3-pyridinyl)-6-(trifluoromethyl)-2-pyrimidinyl]- (CAS No. 184681-88-7) is a multifaceted compound with promising applications in pharmaceuticals and agrochemicals. Its unique structure and bioactivity make it a valuable subject for ongoing research, particularly in the context of green chemistry, AI-driven drug discovery, and sustainable agriculture. As scientific advancements continue, this compound is likely to remain a key player in innovative solutions for global challenges.